Cas no 1807087-44-0 (2-Bromo-5-fluoro-3-iodophenol)

• Product Name: 2-Bromo-5-fluoro-3-iodophenol
• CAS No: 1807087-44-0
• MF: C₆H₃BrFIO
• MW: 316.894296884537
• CID: 4793056
• Update Time: 2025-06-09

2-Bromo-5-fluoro-3-iodophenol Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-fluoro-3-iodophenol

• Inchi： 1S/C6H3BrFIO/c7-6-4(9)1-3(8)2-5(6)10/h1-2,10H
• InChI Key： QJNANMKDZKQEPR-UHFFFAOYSA-N
• SMILES： IC1=CC(=CC(=C1Br)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 124
• XLogP3: 3
• Topological Polar Surface Area: 20.2

Additional information on 2-Bromo-5-fluoro-3-iodophenol

Introduction to 2-Bromo-5-fluoro-3-iodophenol (CAS No. 1807087-44-0)

2-Bromo-5-fluoro-3-iodophenol is a specialized organic compound with a unique structural framework that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. Its molecular structure, characterized by the presence of bromine, fluorine, and iodine substituents on a phenolic ring, makes it a versatile intermediate in the synthesis of various bioactive molecules. The compound’s CAS number, 1807087-44-0, serves as a unique identifier, facilitating its precise documentation and communication within scientific communities.

The significance of 2-Bromo-5-fluoro-3-iodophenol lies in its potential applications across multiple domains of chemical biology. The bromo and fluoro groups introduce specific electronic and steric properties, enabling its use as a building block in the development of novel therapeutic agents. Researchers have leveraged these attributes to explore its utility in constructing complex scaffolds that mimic natural products or target specific biological pathways.

In recent years, the demand for halogenated aromatic compounds has surged due to their role in generating novel pharmacophores. The combination of bromine and iodine in 2-Bromo-5-fluoro-3-iodophenol provides a unique handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings. These transformations are pivotal in drug discovery pipelines, allowing chemists to append diverse functional groups and optimize pharmacokinetic profiles.

One of the most compelling aspects of 2-Bromo-5-fluoro-3-iodophenol is its application in designing small-molecule inhibitors targeting enzymes involved in critical biological processes. For instance, studies have demonstrated its potential utility in modulating kinases and other signal transduction proteins. The fluorine substituent, in particular, has been shown to enhance metabolic stability and binding affinity, attributes that are highly valued in drug development.

The pharmaceutical industry has been particularly interested in halogenated phenols due to their broad spectrum of biological activities. 2-Bromo-5-fluoro-3-iodophenol serves as a precursor for synthesizing molecules with antiviral, anticancer, and anti-inflammatory properties. Researchers have reported its incorporation into libraries of compounds screened for therapeutic efficacy against various diseases. The structural diversity introduced by bromine and iodine allows for fine-tuning of molecular interactions with biological targets.

Advances in synthetic methodologies have further expanded the utility of 2-Bromo-5-fluoro-3-iodophenol. Modern techniques enable the efficient preparation of derivatives with tailored properties, facilitating high-throughput screening programs. The compound’s stability under various reaction conditions makes it an attractive choice for industrial-scale synthesis, ensuring consistency in pharmaceutical production.

The role of computational chemistry in optimizing derivatives of 2-Bromo-5-fluoro-3-iodophenol cannot be overstated. Molecular modeling studies have provided insights into how structural modifications influence biological activity. These predictions guide experimental efforts, reducing the time and resources required to identify lead compounds. The integration of experimental data with computational analysis has become a cornerstone of modern drug discovery.

Recent breakthroughs in the field highlight the growing importance of 2-Bromo-5-fluoro-3-iodophenol. For example, researchers have utilized it to develop novel antiviral agents targeting emerging pathogens. The compound’s ability to undergo sequential functionalization allows for the creation of molecules with enhanced specificity and reduced side effects. Such developments underscore its versatility as a chemical probe in medicinal chemistry.

The environmental impact of halogenated compounds is also a topic of increasing interest. While these substances offer significant therapeutic benefits, their disposal requires careful consideration to minimize ecological harm. Efforts are underway to develop greener synthetic routes that reduce waste and hazardous byproducts associated with traditional methodologies.

In conclusion, 2-Bromo-5-fluoro-3-iodophenol (CAS No. 1807087-44-0) represents a critical component in the arsenal of pharmaceutical chemists seeking to develop innovative treatments. Its unique structural features and reactivity make it indispensable for constructing complex bioactive molecules. As research continues to uncover new applications for this compound, its importance is likely to grow further, driving innovation across multiple disciplines within chemical biology.